Cas no 74220-07-8 (Spiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2'(5'H)-furan]-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(2'S,6R,7R,8R,9S,10R,13S,14S,15S,16S)-)
74220-07-8 structure
Product Name:Spiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2'(5'H)-furan]-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(2'S,6R,7R,8R,9S,10R,13S,14S,15S,16S)-
CAS No:74220-07-8
MF:C24H28O3
MW:364.477327346802
CID:566331
PubChem ID:68923
Update Time:2025-04-19
Spiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2'(5'H)-furan]-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(2'S,6R,7R,8R,9S,10R,13S,14S,15S,16S)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2'(5'H)-furan]-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(2'S,6R,7R,8R,9S,10R,13S,14S,15S,16S)-
- spirorenone
- (6R,7R,8R,9S,10R,13S,14R,15S,16S,17S)-3',4',6,7,8,9,11,12,13,14,15,16,20,21-Tetradecahydro-10,13-dimethylspiro(17H-dicyclopropa(6,7:15,16)cyclopenta(A)phenanthrene-17,2'(5'H)-furan)-3(10H),5'-dione
- Spiro(17H-dicyclopropa(6,7:15,16)cyclopenta(A)phenanthrene-17,2'(5'H)-furan)-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(6R-(6alpha,7alpha,8beta,9alpha,10beta,13beta,14alpha,15alpha,16alpha,17beta))
- 74220-07-8
- (1R,2R,4R,10R,11S,14S,15S,16S,18S,19S)-10,14-dimethylspiro[hexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadeca-5,8-diene-15,5'-oxolane]-2',7-dione
- Espirorenona
- ZK-35973
- UNII-B8TEV07170
- NS00123950
- Spirorenone [INN]
- Spiro(17H-dicyclopropa(6,7:15,16)cyclopenta(a)phenanthrene-17,2'(5'H)-furan)-3,5'(10H)-dione, 3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-, (6R-(6alpha,7alpha,8beta,9alpha,10beta,13beta,14alpha,15alpha,16alpha,17beta))-
- Q27274514
- NZUIUYWHFPQZBH-HXCATZOESA-N
- Espirorenona [INN-Spanish]
- EINECS 277-770-1
- Spirorenonum [INN-Latin]
- CHEMBL2107584
- B8TEV07170
- Delta-1-MSp
- Spirorenonum
- DTXSID501024537
-
- Inchi: 1S/C24H28O3/c1-22-6-3-12(25)9-17(22)13-10-14(13)20-16(22)4-7-23(2)21(20)15-11-18(15)24(23)8-5-19(26)27-24/h3,6,9,13-16,18,20-21H,4-5,7-8,10-11H2,1-2H3/t13-,14+,15-,16+,18+,20-,21+,22-,23+,24+/m1/s1
- InChI Key: NZUIUYWHFPQZBH-HXCATZOESA-N
- SMILES: O1C(CC[C@@]21[C@@]1(C)CC[C@@H]3[C@]4(C=CC(C=C4[C@@H]4C[C@@H]4[C@H]3[C@@H]1[C@@H]1C[C@@H]12)=O)C)=O
Computed Properties
- Exact Mass: 364.20400
- Monoisotopic Mass: 364.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 869
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 4.08190
Spiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2'(5'H)-furan]-3,5'(10H)-dione,3',4',6,7,8,9,11,12,13,14,15,16,20,21-tetradecahydro-10,13-dimethyl-,(2'S,6R,7R,8R,9S,10R,13S,14S,15S,16S)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Spironolactones and derivatives
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